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. J

Executive Technical Summary

3,5-Difluoro-4-hydroxybenzaldehyde (CAS: 118276-06-5) is a specialized fluorinated
building block used extensively in the synthesis of pharmaceutical active ingredients (APIs),
liquid crystals, and agrochemicals.[1][2][3][4] Its structural uniqueness lies in the ortho-fluorine
substitution pattern, which significantly modulates the acidity of the phenolic hydroxyl group
and the lipophilicity of the molecule compared to non-fluorinated analogues.[1]

This guide provides a rigorous analysis of its Globally Harmonized System (GHS) classification,
grounded in its physicochemical properties and toxicological mechanisms.[1] It is designed for
researchers requiring actionable safety protocols beyond standard Safety Data Sheet (SDS)
summaries.[1]

Part 1: Chemical Identity & Physicochemical
Context[1][5][6]

Understanding the physical state and reactivity of this compound is a prerequisite for
interpreting its hazard classification.[1] The electron-withdrawing nature of the fluorine atoms
enhances the acidity of the phenol, influencing its irritation potential.[1]

Table 1: Physicochemical Profile
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Context for

Property Specification .
Safety/Handling
Unique identifier for inventory
CAS Number 118276-06-5 )
tracking.[1][2]
Molecular Formula MW: 158.10 g/mol .[1][4]
White to beige crystalline Fine particulates pose an
Appearance ) ] )
powder inhalation risk (STOT SE 3).[1]
] ] Solid at room temperature;
Melting Point 119.0-126.0 °C )
stable handling.[1]
. Low in water; Soluble in Use organic solvent spill kits,
Solubility )
MeOH, DMSO not just water.[1]
More acidic than 4-
o ) hydroxybenzaldehyde (pKa ~7.
Acidity (pKa) ~6.5 - 7.0 (Estimated)

[1]6) due to F-inductive effect.
[1]

Part 2: GHS Classification Breakdown[1]

Based on current regulatory data (ECHA, OSHA HCS 2012, and CLP Regulation), 3,5-
Difluoro-4-hydroxybenzaldehyde is classified as a Warning category substance.[1] It is not
classified as acutely toxic (oral/dermal) but presents significant local irritation hazards.[1]

Table 2: GHS Hazard Statements (H-Codes)

Code Hazard Class Category Hazard Statement
Skin Causes skin irritation.
H315 _ o Cat.[1][5][6] 2
Corrosion/Irritation [1][5][6]
Serious Eye Causes serious eye
H319 o Cat.[1][5][6] 2A o
Damage/Irritation irritation.[1][5][6]
STOT - Single May cause respiratory
H335 Cat.[1][5] 3 T
Exposure irritation.[1][5][6]
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Table 3: Precautionary Statements (P-Codes) - Priority
Selection

. Operational
Code Action .
Implementation
_ _ Mandatory: Handle only in a
P261 Avoid breathing dust/fume.

chemical fume hood.

] Spec: Nitrile gloves (>0.11mm)
Wear protective gloves/eye )
P280 ] and chemical splash goggles.
protection.[1][5][6] o

IF IN EYES: Rinse cautiously...  Locate emergency eyewash
P305+P351+P338 _ _
[1][6] station before starting work.[1]

_ Do not use organic solvents to
IF ON SKIN: Wash with o
P302+P352 wash skin (increases
soap/water.[1][5][6] ]
absorption).[1]

Part 3: Toxicological Mechanisms & Risk
Assessment[1]

To understand why this compound carries these classifications, we must look at the Structure-
Activity Relationship (SAR).[1]

The Fluorine Effect

The two fluorine atoms at the 3,5-positions are highly electronegative.[1] Through the inductive
effect (-1), they pull electron density away from the aromatic ring and the hydroxyl group.[1]

o Enhanced Acidity: This weakens the O-H bond, making the proton more labile.[1] The
resulting phenoxide anion is stabilized, making the compound more acidic and potentially
more corrosive to mucous membranes than non-fluorinated benzaldehydes.[1]

» Electrophilicity: The aldehyde carbon becomes more electrophilic, increasing reactivity with
nucleophiles (like proteins in skin/eye tissue), leading to irritation (H315/H319).[1]
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Visualization: GHS Classification Logic

The following diagram illustrates the decision logic for classifying this compound based on its
functional groups and physical form.

Compound Analysis:
3,5-Difluoro-4-hydroxybenzaldehyde

Physical State: Chemical Structure:
Fine Crystalline Powder Phenol + Aldehyde + 2x Fluorine

Dust Generation -I Inductive Effect

Mechanism: Acidic Phenol

Risk: Airborne Particulates & Protein Binding

H335: Respiratory Irritation H315 (Skin) & H319 (Eye)

(STOT SE 3) Irritation

Click to download full resolution via product page

Figure 1: Causal pathway linking physicochemical properties to specific GHS hazard
classifications.[1][5]

Part 4: Operational Handling & Safety Protocols

This section translates GHS codes into a validated laboratory workflow.

Storage & Stability[1]

o Atmosphere: Air-sensitive.[1] The aldehyde group can oxidize to the corresponding benzoic
acid (3,5-difluoro-4-hydroxybenzoic acid) upon prolonged exposure to air.[1]

o Temperature: Store at 2-8°C (Refrigerator).

o Container: Keep tightly closed under an inert atmosphere (Argon or Nitrogen) if possible.[1]
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Handling Workflow (Step-by-Step)

Objective: Weighing and transferring 5.0g for a synthesis reaction.

e PPE Verification: Don Nitrile gloves, lab coat, and safety glasses.[1] If handling outside a
hood (not recommended), an N95 respirator is required.[1]

o Engineering Control: Activate the Fume Hood. Verify face velocity is >100 fpm.
» Weighing:
o Place the balance inside the hood or use a localized exhaust trunk.[1]
o Open the container slowly to avoid disturbing the powder (minimizes H335 risk).[1]
o Use an anti-static weighing boat/paper (fluorinated compounds can be static-prone).[1]

o Transfer: Dissolve immediately in the reaction solvent (e.g., Methanol or THF) to suppress
dust generation.[1]

o Decontamination: Wipe the balance area with a damp paper towel (soap/water), then
dispose of the towel as solid chemical waste.[1]

Visualization: Safe Handling Loop

PPE Check: Engineering Control:
Gloves + Goggles Fume Hood
v ~—a

Storage: _ Reseal Immediately Weighing/Transfer: Contaminated Wipes Disposal:
2-8°C, Inert Gas Minimize Dust Solid Waste Stream

Click to download full resolution via product page

Figure 2: Operational loop ensuring containment of respiratory and contact hazards.

Part 5: Emergency Response

In the event of exposure, immediate action mitigates the "Warning" level risks.[1]
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Scenario Immediate Action Scientific Rationale

The acidic nature of the phenol
Eye Contact Rinse for 15 mins. Lift eyelids. can cause corneal opacity if
not neutralized by dilution.[1]

Do not use alcohol; it
Skin Contact Wash with soap & water. increases skin permeability to
the aldehyde.[1]

Removal from the particulate
source stops the mechanical

Inhalation Move to fresh air.
and chemical irritation of
alveoli.[1]
Avoid dry sweeping which
Spill (Solid) Wet sweep or vacuum. aerosolizes the powder (H335
trigger).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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classification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

Tech Support


https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-synthesis-3-5-difluoro-4-hydroxybenzaldehyde-manufacturer-guide-ba
https://vibrantpharma.com/product/35-difluoro-4-hydroxybenzaldehyde/
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2615-3-47.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3197403&productDescription=26-DIFLRO-4-HYDRXYBENZALDEH+1G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Benzaldehyde
https://www.thermofisher.com/order/catalog/product/H26139.03
https://www.thermofisher.com/order/catalog/product/H26139.03
https://www.benchchem.com/product/b106909#3-5-difluoro-4-hydroxybenzaldehyde-ghs-classification
https://www.benchchem.com/product/b106909#3-5-difluoro-4-hydroxybenzaldehyde-ghs-classification
https://www.benchchem.com/product/b106909#3-5-difluoro-4-hydroxybenzaldehyde-ghs-classification
https://www.benchchem.com/product/b106909#3-5-difluoro-4-hydroxybenzaldehyde-ghs-classification
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b106909?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

